Cas no 929972-78-1 (1-(3-methoxyphenyl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: 1-(3-methoxyphenyl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 929972-78-1
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD09347305
• CID: 5225479
• PubChem ID: 16227851
• Update Time: 2026-03-07

1-(3-methoxyphenyl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-2-sulfanylideneimidazolidin-4-one
• 4-Imidazolidinone, 1-(3-methoxyphenyl)-2-thioxo-

• MDL： MFCD09347305
• Inchi： 1S/C10H10N2O2S/c1-14-8-4-2-3-7(5-8)12-6-9(13)11-10(12)15/h2-5H,6H2,1H3,(H,11,13,15)
• InChI Key： OJMVUARJJDRTCM-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2=CC=CC(OC)=C2)CC(=O)N1

Additional information on 1-(3-methoxyphenyl)-2-sulfanylideneimidazolidin-4-one

Recent Advances in the Study of 1-(3-Methoxyphenyl)-2-Sulfanylideneimidazolidin-4-one (CAS: 929972-78-1)

1-(3-Methoxyphenyl)-2-sulfanylideneimidazolidin-4-one (CAS: 929972-78-1) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, particularly in the context of drug discovery and development. This research brief aims to summarize the latest findings related to this compound, providing insights into its pharmacological properties and potential applications.

The compound belongs to the class of imidazolidinone derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. Recent synthetic approaches have optimized the yield and purity of 1-(3-methoxyphenyl)-2-sulfanylideneimidazolidin-4-one, enabling more detailed pharmacological investigations. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further studies.

In vitro studies have demonstrated that 1-(3-methoxyphenyl)-2-sulfanylideneimidazolidin-4-one exhibits promising inhibitory effects against a range of pathogenic enzymes, including proteases and kinases. These findings suggest its potential as a lead compound for the development of novel therapeutics targeting diseases such as cancer and infectious diseases. Molecular docking simulations have further elucidated its binding interactions with key enzyme active sites, providing a foundation for structure-activity relationship (SAR) studies.

Recent preclinical evaluations have highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. However, challenges remain in optimizing its selectivity and minimizing off-target effects. Ongoing research is exploring the derivatization of the core structure to enhance its therapeutic index and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 1-(3-methoxyphenyl)-2-sulfanylideneimidazolidin-4-one represents a promising scaffold for drug discovery, with recent advances underscoring its potential in addressing unmet medical needs. Future studies should focus on further elucidating its mechanism of action and evaluating its efficacy in animal models. The integration of computational and experimental approaches will be critical in advancing this compound toward clinical development.